Cas no 20028-68-6 (2,4,6-Trichloroquinazoline)

• Product Name: 2,4,6-Trichloroquinazoline
• CAS No: 20028-68-6
• MF: C₈H₃Cl₃N₂
• MW: 233.481818437576
• MDL: MFCD08445622
• CID: 252203
• PubChem ID: 10421510
• Update Time: 2025-06-09

2,4,6-Trichloroquinazoline Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichloroquinazoline
• Quinazoline,2,4,6-trichloro-
• 2,4,6-Trichlor-chinazolin
• 2,4,6-trichloro-quinazoline
• 2,4,6-TRICHLOROQUINOXALINE
• QUINAZOLINE, 2,4,6-TRICHLORO-
• PubChem23074
• VUPOGEZMJNDSHI-UHFFFAOYSA-N
• BCP03551
• STL557769
• BBL103959
• RP28079
• RP28078
• LS20863
• AB45289
• 2,4,6-trichloroquinazoline, AldrichCPR
• BC645591
• BC242971
• 2,4-DICHLORO-6-CHLOROQUINAZOLINE
• EN000550
• AB0005638
• ST240
• Z1269209723
• A4383
• 20028-68-6
• MFCD08445622
• AKOS015851297
• CS-D1561
• 2 pound not4 pound not6-trichloroquinazoline
• FT-0660501
• SCHEMBL405341
• SY042827
• AM20030292
• DTXSID10439640
• GS-0609
• EN300-130344
• J-507074
• DB-026997
• DTXCID90390462

• MDL： MFCD08445622
• Inchi： 1S/C8H3Cl3N2/c9-4-1-2-6-5(3-4)7(10)13-8(11)12-6/h1-3H
• InChI Key： VUPOGEZMJNDSHI-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=NC(=N1)Cl)Cl

Computed Properties

• Exact Mass: 231.93600
• Monoisotopic Mass: 231.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 4.1

Experimental Properties

• Color/Form: Solid
• Boiling Point: 298.5°C at 760 mmHg
• PSA: 25.78000
• LogP: 3.59000

2,4,6-Trichloroquinazoline Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P280;P301+P310;P305+P351+P338
• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,4,6-Trichloroquinazoline

Comprehensive Guide to 2,4,6-Trichloroquinazoline (CAS No. 20028-68-6): Properties, Applications, and Industry Insights

2,4,6-Trichloroquinazoline (CAS No. 20028-68-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated quinazoline derivative is recognized for its unique molecular structure, which features three chlorine atoms at the 2, 4, and 6 positions of the quinazoline ring. Such structural characteristics make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and crop protection agents.

In recent years, the demand for high-purity 2,4,6-Trichloroquinazoline has surged due to its role in drug discovery pipelines. Researchers are increasingly exploring its potential as a building block for kinase inhibitors, a class of compounds pivotal in oncology and autoimmune disease therapies. The compound’s reactivity with nucleophiles, such as amines and thiols, enables the creation of diverse quinazoline-based scaffolds, aligning with the trend toward fragment-based drug design (FBDD).

From an industrial perspective, CAS 20028-68-6 is synthesized through controlled chlorination of quinazoline precursors, ensuring optimal yield and minimal byproducts. Advanced purification techniques, including recrystallization and column chromatography, are employed to meet the stringent purity standards required for pharmaceutical applications. This meticulous process underscores the compound’s relevance in GMP-compliant manufacturing.

Environmental and regulatory considerations are also critical when discussing 2,4,6-Trichloroquinazoline. The compound’s stability under ambient conditions and its biodegradability profile have been subjects of recent studies, addressing growing concerns about sustainable chemistry. Innovations in green synthesis methods, such as catalytic chlorination and solvent-free reactions, are being explored to reduce the environmental footprint of its production.

Another emerging application of 2,4,6-Trichloroquinazoline lies in material science. Its electron-deficient aromatic system makes it a candidate for designing organic semiconductors and photoactive materials. Researchers are investigating its incorporation into OLEDs (organic light-emitting diodes) and photovoltaic devices, capitalizing on its ability to modify charge transport properties.

For laboratories and manufacturers sourcing CAS 20028-68-6, quality assurance is paramount. Reputable suppliers provide detailed analytical certificates (CoA) that include HPLC and NMR data to verify purity and structural integrity. Storage recommendations typically emphasize protection from moisture and light, often suggesting desiccated environments at controlled temperatures.

The future of 2,4,6-Trichloroquinazoline appears promising, with ongoing research exploring its utility in bioconjugation and proteolysis-targeting chimeras (PROTACs). As the scientific community continues to unravel its potential, this compound is poised to remain a cornerstone in medicinal chemistry and beyond.